Cas no 1261959-98-1 (2-(3-cyano-2-fluorophenyl)-5-methylbenzoic Acid)

2-(3-cyano-2-fluorophenyl)-5-methylbenzoic Acid structure
1261959-98-1 structure
Product Name:2-(3-cyano-2-fluorophenyl)-5-methylbenzoic Acid
CAS No:1261959-98-1
MF:C15H10FNO2
MW:255.243807315826
MDL:MFCD18320183
CID:1219298
PubChem ID:53226095
Update Time:2025-04-20

2-(3-cyano-2-fluorophenyl)-5-methylbenzoic Acid Chemical and Physical Properties

Names and Identifiers

    • 2-(3-cyano-2-fluorophenyl)-5-methylbenzoic Acid
    • MFCD18320183
    • 1261959-98-1
    • 3'-Cyano-2'-fluoro-4-methyl[1,1'-biphenyl]-2-carboxylic acid
    • 2-(3-Cyano-2-fluorophenyl)-5-methylbenzoic acid, 95%
    • DTXSID30689827
    • MDL: MFCD18320183
    • Inchi: 1S/C15H10FNO2/c1-9-5-6-11(13(7-9)15(18)19)12-4-2-3-10(8-17)14(12)16/h2-7H,1H3,(H,18,19)
    • InChI Key: ZUXYWLVWNWRLOL-UHFFFAOYSA-N
    • SMILES: FC1C(C#N)=CC=CC=1C1C=CC(C)=CC=1C(=O)O

Computed Properties

  • Exact Mass: 255.06955672g/mol
  • Monoisotopic Mass: 255.06955672g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 2
  • Complexity: 389
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.3
  • Topological Polar Surface Area: 61.1Ų

2-(3-cyano-2-fluorophenyl)-5-methylbenzoic Acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
abcr
AB327333-5 g
2-(3-Cyano-2-fluorophenyl)-5-methylbenzoic acid, 95%; .
1261959-98-1 95%
5g
€1159.00 2023-04-26
abcr
AB327333-5g
2-(3-Cyano-2-fluorophenyl)-5-methylbenzoic acid, 95%; .
1261959-98-1 95%
5g
€1159.00 2025-04-21
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